Cas no 702646-09-1 (5-(2-bromophenyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-bromophenyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 702646-09-1
• MF: C₁₅H₉BrF₃N₃S
• MW: 400.216271162033
• CID: 3105462
• PubChem ID: 1292591
• Update Time: 2025-10-22

5-(2-bromophenyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-phenyl)-4-(3-trifluoromethyl-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(2-bromophenyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol
• 3-(2-bromophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• 5-(2-bromophenyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
• CDB64609
• 702646-09-1
• 994-507-2
• CS-0219509
• G35731
• Z56276965
• AKOS000346943
• EN300-04217
• AKOS001060662
• 5-(2-bromophenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C15H9BrF3N3S/c16-12-7-2-1-6-11(12)13-20-21-14(23)22(13)10-5-3-4-9(8-10)15(17,18)19/h1-8H,(H,21,23)
• InChI Key： KJGQLFMQKQZDBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NNC(N1C1C=CC=C(C(F)(F)F)C=1)=S

Computed Properties

• Exact Mass: 398.96527Da
• Monoisotopic Mass: 398.96527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(2-bromophenyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(2-Bromophenyl)-4-(3-(Trifluoromethyl)phenyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 702646-09-1)

The compound 5-(2-bromophenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 702646-09-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core, bromophenyl substituent, and trifluoromethylphenyl group, make it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications as a kinase inhibitor, antimicrobial agent, or pesticide precursor, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for trifluoromethyl-containing compounds like this one has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. The presence of both bromine and thiol functional groups offers multiple sites for further derivatization, making it valuable for structure-activity relationship (SAR) studies. This aligns with frequent search queries such as "role of triazole derivatives in drug design" and "CF3 group importance in pharmaceuticals," reflecting the compound's relevance to contemporary research hotspots.

From a synthetic chemistry perspective, the 1,2,4-triazole-3-thiol scaffold demonstrates remarkable stability under various reaction conditions, as evidenced by its use in click chemistry applications. The electron-withdrawing trifluoromethyl group and the bromine atom create an interesting electronic environment that influences the compound's reactivity patterns. These characteristics are frequently explored in academic publications addressing "halogen bonding in drug design" and "fluorine effects on molecular properties," which rank highly in scientific search engines.

The compound's physicochemical properties have been extensively studied, with particular focus on its logP value, hydrogen bonding capacity, and crystal packing behavior. Such data is crucial for researchers investigating "bioavailability prediction of triazole derivatives" or "solid-state characterization of pharmaceutical intermediates." Analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry are typically employed to characterize this material, addressing common quality control questions in chemical procurement.

In material science applications, the π-conjugated system of this triazole derivative shows promise for developing organic electronic materials, responding to growing interest in "small molecule semiconductors" and "triazole-based functional materials." Its thermal stability, measured through thermogravimetric analysis (TGA), makes it suitable for high-temperature processing methods—a feature often searched by materials engineers.

Regulatory considerations for 702646-09-1 emphasize proper handling procedures due to its thiol functionality, with safety data sheets highlighting appropriate personal protective equipment (PPE) requirements. This addresses common workplace safety queries while maintaining compliance with chemical handling guidelines. The compound's stability profile under various storage conditions is another frequently researched aspect, particularly for industrial-scale applications.

Future research directions for this compound likely involve exploring its catalytic applications or modifying its structure to enhance biological activity. The scientific community continues to investigate similar triazole-thiol hybrids for their diverse pharmacological effects, keeping this chemical entity at the forefront of heterocyclic chemistry innovation. These research avenues correspond with trending topics in scientific literature and patent filings worldwide.